Cas no 67455-94-1 (2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS-)

• Product Name: 2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS-
• CAS No: 67455-94-1
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 3274506
• PubChem ID: 10917831
• Update Time: 2025-08-01

2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS- Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS-
• N,N'-1,2-phenylene-bis(2-pyridine-carboxamide)
• N,N'-(1,2-Phenylene)dipicolinamide
• MFCD27955090
• AKOS005067871
• SCHEMBL7989152
• N,N'-bis(picolinoyl)-1,2-phenylenediamine
• N-[2-(PYRIDINE-2-AMIDO)PHENYL]PYRIDINE-2-CARBOXAMIDE
• n,n'-(1,2-phenylene)bis(pyridine-2-carboxamide)
• G61654
• AVQHPOJZTPDXPM-UHFFFAOYSA-N
• 1,2-bis(pyridine-2-carboxamido)benzene
• 67455-94-1

• Inchi： 1S/C18H14N4O2/c23-17(15-9-3-5-11-19-15)21-13-7-1-2-8-14(13)22-18(24)16-10-4-6-12-20-16/h1-12H,(H,21,23)(H,22,24)
• InChI Key： AVQHPOJZTPDXPM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)NC1=CC=CC=C1NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 318.11167570g/mol
• Monoisotopic Mass: 318.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų

Additional information on 2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS-

Comprehensive Analysis of 2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS- (CAS No. 67455-94-1): Properties, Applications, and Industry Insights

2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS- (CAS No. 67455-94-1) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in pharmaceutical intermediates, agrochemicals, and material science. This bidentate ligand features a pyridine-carboxamide core linked by a 1,2-phenylene bridge, making it a valuable building block for coordination chemistry and catalysis. Its chelating properties and thermal stability have spurred research in fields like metal-organic frameworks (MOFs) and supramolecular chemistry, aligning with current trends in sustainable material design.

Recent advancements in green chemistry have heightened interest in 67455-94-1 as a potential eco-friendly catalyst component. Researchers are exploring its role in C-H activation reactions and asymmetric synthesis, addressing the growing demand for energy-efficient chemical processes. The compound’s nitrogen-rich architecture also positions it as a candidate for corrosion inhibitors, a hot topic in industrial maintenance forums. Notably, its low toxicity profile (compared to traditional alternatives) has been highlighted in OECD-compliant studies, resonating with ESG-driven industry priorities.

From a commercial perspective, N,N'-1,2-PHENYLENEBIS(2-PYRIDINECARBOXAMIDE) has seen rising procurement inquiries due to its utility in high-performance polymers. Manufacturers of heat-resistant resins and electronic encapsulation materials value its ability to enhance thermal stability without compromising mechanical properties—a critical requirement for 5G infrastructure components and electric vehicle (EV) battery housings. Patent analyses reveal a 40% increase in filings referencing this compound since 2020, particularly in polyimide modifications and flame-retardant additives.

Analytical characterization of CAS 67455-94-1 typically involves HPLC-UV (purity >98%), FT-IR spectroscopy (confirming amide C=O stretch at ~1650 cm⁻¹), and X-ray crystallography to verify its planar conformation. These protocols align with ICH Q3D guidelines, ensuring compliance for pharmaceutical applications. Storage recommendations emphasize protection from UV degradation—a detail often queried in chemical handling forums—with inert atmosphere conditions preferred for long-term stability.

Emerging applications in bioconjugation have further expanded the compound’s relevance. Its primary amide groups enable efficient protein crosslinking, making it useful for diagnostic antibody labeling and drug delivery systems. This intersects with the booming theranostics market, projected to reach $8.9 billion by 2027. Recent PubMed publications describe derivatives of 2-PYRIDINECARBOXAMIDE, N,N'-1,2-PHENYLENEBIS- as fluorescence quenchers in DNA probes, addressing needs in point-of-care testing technologies.

Supply chain dynamics for 67455-94-1 reflect regional specialization: Chinese producers dominate bulk synthesis (>70% market share), while European suppliers focus on GMP-grade batches for regulated applications. The compound’s REACH registration status and halogen-free composition make it preferable over brominated analogs in EU RoHS-compliant formulations. Industry reports suggest a CAGR of 6.2% for similar heterocyclic amides, driven by demand from flexible electronics and wearable sensor sectors.